N-(4-chlorophenyl)-2,4-dimethoxybenzamide

• IUPAC Name: N-(4-chlorophenyl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C15H14ClNO3/c1-19-12-7-8-13(14(9-12)20-2)15(18)17-11-5-3-10(16)4-6-11/h3-9H,1-2H3,(H,17,18)
• InChI Key: WLYUBJCCNATTIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)Cl)OC
• Molecular Formula: C15H14ClNO3
• Molecular Weight: 291.73 g/mol

Description

“N-(4-chlorophenyl)-2,4-dimethoxybenzamide” is likely a synthetic organic compound. It contains a benzamide group, which is a common feature in many pharmaceuticals and biologically active compounds. The presence of the chlorophenyl and methoxy groups may also influence its properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography. It would be expected to have regions of polarity due to the presence of the amide group and the electronegative oxygen and chlorine atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The amide group could potentially undergo hydrolysis, and the aromatic rings might participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties such as melting point, solubility, and stability would be determined experimentally. The presence of polar groups and aromatic rings would likely influence these properties.

Scientific Research Applications

• Synthesis and Characterization for Medical Applications :

  • Tritium labeling of compounds related to N-(4-chlorophenyl)-2,4-dimethoxybenzamide, like N-((R)-1-((S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethylpiperidin-1-yl)-3-methyl-1-oxobutan-2-yl)-3-sulfamoylbenzamide, has been explored for potential use in medical imaging or as tracers in biological systems (Yang Hong et al., 2015).

• Chemical Structure and Properties Analysis :

  • Studies like those on N-(2,4-Dichlorophenyl)benzamide focus on understanding the chemical structure and bond conformations, which are essential for predicting the reactivity and interactions of such compounds (B. Gowda et al., 2008).

• Development of Novel Therapeutic Agents :

  • Research on derivatives of this compound, such as BRL-32872, explores their potential as novel antiarrhythmic agents, particularly their effects on cardiac action potential and ion channels (A. Bril et al., 1995).

• Environmental Impact and Photodegradation :

  • The environmental impact and photodegradation of related compounds, like 1-(2-chlorobenzoyl)-3-(4-chlorophenyl) urea, are studied to understand their behavior under various conditions and their potential toxic effects (L. Guoguang et al., 2001).

• Analytical and Physical Chemistry :

  • Investigations into
  the synthesis and characterization of derivatives, such as those involving dimethoxyphenyl compounds, are crucial for developing new pharmaceuticals with potential antiulcer activities .

• Applications in Material Science :

  • Studies on rhenium(I) N-heterocyclic carbene complexes, which include compounds like 4,4'-dimethoxy-2,2'-bipyridine and 4,4'-dichloro-2,2'-bipyridine, focus on their spectroscopic and excited-state properties, contributing to advancements in luminescent materials and potential applications in optoelectronics (W. Xue et al., 1998).

• Environmental Toxicology :

  • The occurrence, toxicity, and environmental impact of chlorinated phenols, related to this compound, are studied to understand their role as fungicides, herbicides, and insecticides, and their implications for human health and the environment (U. Ahlborg et al., 1980).

• Crystal Structure Analysis :

  • Research on the crystal structure of related compounds, such as 1-(4-chlorophenyl)-3-(4-methylbenzoyl)thiourea, helps in understanding molecular interactions and the potential for developing new materials or drugs (A. Saeed et al., 2005).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzamide derivatives exhibit biological activity by interacting with specific enzymes or receptors in the body.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. This could include wearing personal protective equipment and ensuring adequate ventilation.